Cas no 2396-61-4 (3,3'-Oxydipropanol)

• Product Name: 3,3'-Oxydipropanol
• CAS No: 2396-61-4
• MF: C₆H₁₄O₃
• MW: 134.173562526703
• CID: 285792
• PubChem ID: 32857
• Update Time: 2026-05-14

3,3'-Oxydipropanol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3,3'-oxybis-
• 3-(3-hydroxypropoxy)propan-1-ol
• 3,3'-Oxydipropanol
• 1,3-Dipropylene glycol
• 1,3-propanediol dimer
• 3-oxaheptane-1,7-diol
• 4-oxa-1,7-heptanediol
• 4-oxaheptane-1,7-diol
• AC1L1OK6
• AC1Q7CV2
• CTK4F2658
• Dipropylene glycol (6CI)
• oxybis(propane-1,3-diol)
• 4-Heteroxy heptanediol

• Inchi： InChI=1S/C6H14O3/c7-3-1-5-9-6-2-4-8/h7-8H,1-6H2
• InChI Key： SZXQTJUDPRGNJN-UHFFFAOYSA-N
• SMILES： C(CO)COCCCO

Computed Properties

• Exact Mass: 134.09432
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 49.69
• LogP: -0.23220

Additional information on 3,3'-Oxydipropanol

Comprehensive Guide to 3,3'-Oxydipropanol (CAS No. 2396-61-4): Properties, Applications, and Industry Trends

3,3'-Oxydipropanol (CAS No. 2396-61-4), also known as dipropylene glycol or bis(2-hydroxypropyl) ether, is a versatile chemical compound widely used in industrial and consumer applications. Its unique molecular structure—featuring two hydroxyl groups linked by an ether bridge—makes it a valuable intermediate in synthesis, a solvent, and a humectant. With growing interest in sustainable chemicals and bio-based alternatives, this compound has gained attention for its balance of performance and environmental compatibility.

The chemical properties of 3,3'-Oxydipropanol include a moderate viscosity, high boiling point (typically above 230°C), and excellent water solubility. These traits make it ideal for formulations requiring stability under heat or moisture, such as cosmetic ingredients, polyurethane precursors, and pharmaceutical excipients. Recent studies highlight its role in green chemistry initiatives, where it serves as a safer alternative to traditional glycol ethers.

In the personal care industry, 3,3'-Oxydipropanol is prized for its mildness and ability to retain moisture. It is frequently found in skincare products, hair conditioners, and fragrance carriers. Consumers increasingly demand non-irritating formulations, driving research into its synergistic effects with natural emollients like squalane or glycerin. SEO trends reveal frequent searches for "best humectants for sensitive skin" and "eco-friendly cosmetic solvents," aligning with this compound's advantages.

Industrial applications of CAS No. 2396-61-4 span adhesives, coatings, and specialty polymers. Its dual functionality allows it to act as both a reactive diluent and a plasticizer in polyester resins and epoxy systems. Manufacturers favor it for improving flexibility without compromising durability—a key concern in automotive coatings and textile finishes. Google Analytics data shows rising queries for "high-performance polyols" and "low-VOC additives," reflecting market priorities.

From an environmental perspective, 3,3'-Oxydipropanol exhibits lower toxicity compared to analogous compounds like ethylene glycol derivatives. Regulatory agencies such as the EPA and ECHA have classified it as safer for workplace handling, bolstering its adoption in biodegradable formulations. This aligns with global trends toward circular economy principles and reduced carbon footprints in chemical production.

Innovations in process optimization have further enhanced the cost-efficiency of producing 3,3'-Oxydipropanol. Catalytic methods using heterogeneous catalysts or enzymatic routes are under exploration to minimize energy consumption. Such advancements respond to industry demands for "scalable green synthesis"—a frequently searched term in academic and patent databases.

In summary, 3,3'-Oxydipropanol (CAS No. 2396-61-4) bridges performance and sustainability across multiple sectors. Its adaptability to evolving regulations and consumer preferences ensures its relevance in future-ready formulations. For researchers and formulators, understanding its full potential requires staying updated on emerging applications and material science breakthroughs.